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Compound of Interest

Compound Name: Ethyl perfluoropentanoate

Cat. No.: B1332108

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl nonafluorovalerate (CAS No. 424-36-2) is a highly fluorinated organic compound with
applications in various scientific fields, including pharmaceuticals and materials science.[1] Its
unique properties, imparted by the extensive fluorination, make it a subject of interest for
researchers. This technical guide provides a comprehensive overview of the key physical
properties of Ethyl nonafluorovalerate, detailed experimental protocols for their determination,
and an exploration of the structure-property relationships.

Chemical Structure and Identifying Information

Chemical Name: Ethyl nonafluorovalerate[1][2][3]

e Synonyms: Ethyl perfluorovalerate, Nonafluorovaleric acid ethyl ester, Perfluorovaleric acid
ethyl ester[1][2][3]

e Molecular Formula: C7HsFs02[1]
e Molecular Weight: 292.10 g/mol [1][4]

o CAS Number: 424-36-2[1][2][3][4]
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Physical Properties

The physical characteristics of Ethyl nonafluorovalerate are summarized in the table below.
These properties are crucial for its handling, application, and for predicting its behavior in
various chemical and physical processes.

Property Value Units Conditions

Colorless to almost ]
Appearance o - Ambient
colorless clear liquid

Purity >98.0% % (by GC)

Boiling Point 110 °C at 627 mmHg
Density 1.48 g/cm3 at 20°C
Refractive Index 131 - at 20°C
Flash Point 24 °C

Melting Point Not Applicable

Data sourced from multiple chemical suppliers.[1][2][3][4]

Solubility

Quantitative solubility data for Ethyl nonafluorovalerate in common laboratory solvents is not
readily available in the literature. However, based on the principle of "like dissolves like," its
solubility behavior can be inferred from its highly fluorinated structure.

Fluorinated compounds, often referred to as "fluorous,” exhibit limited miscibility with many
common organic solvents and are typically immiscible with water. They tend to dissolve well in
other fluorinated solvents. Therefore, Ethyl nonafluorovalerate is expected to have low solubility
in polar solvents like water and alcohols, and potentially limited solubility in non-polar
hydrocarbon solvents. It is likely to be miscible with other perfluorinated or highly fluorinated
liquids.

Experimental Protocols
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The following sections detail the general methodologies for determining the key physical
properties of liquid compounds like Ethyl nonafluorovalerate.

Determination of Boiling Point

The boiling point can be determined using a micro-boiling point method.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Sample of Ethyl nonafluorovalerate

Procedure:

e A small amount of the liquid sample is placed in the small test tube.

e Acapillary tube, sealed at one end, is inverted and placed into the liquid.

e The test tube is attached to a thermometer and placed in the Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heat is removed, and the liquid is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.
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Determination of Density

The density of a liquid can be determined by measuring its mass and volume.
Apparatus:

e Pycnometer or a graduated cylinder and an analytical balance

e Thermometer

o Sample of Ethyl nonafluorovalerate

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured.

A known volume of the liquid is added to the pycnometer or graduated cylinder.

The mass of the container with the liquid is measured.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index

The refractive index is measured using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath

Sample of Ethyl nonafluorovalerate

Dropper

Procedure:
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The refractometer is calibrated using a standard of known refractive index.

The prism of the refractometer is cleaned and dried.

A few drops of the liquid sample are placed on the prism.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(e.g., 20°C) using the water bath.

The refractive index is read from the instrument's scale or digital display.

Purity Determination by Gas Chromatography (GC)

The purity of Ethyl nonafluorovalerate is typically assessed using gas chromatography.

Apparatus:

Gas chromatograph equipped with a Flame lonization Detector (FID)

Appropriate capillary column (e.g., a non-polar or medium-polarity column)

Carrier gas (e.g., helium, nitrogen)

Syringe for sample injection

Sample of Ethyl nonafluorovalerate dissolved in a suitable solvent

Procedure:

The GC is set up with appropriate parameters for the column, oven temperature program,
injector temperature, and detector temperature.

A dilute solution of the sample is prepared in a volatile solvent.

A small volume of the sample solution is injected into the GC.

The resulting chromatogram is analyzed. The area of the main peak corresponding to Ethyl
nonafluorovalerate is compared to the total area of all peaks to determine the purity.
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Structure Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

The chemical structure of Ethyl nonafluorovalerate can be confirmed using *H NMR, 3C NMR,
and °F NMR spectroscopy.

Apparatus:

e NMR spectrometer

e NMR tube

o Deuterated solvent (e.g., CDCIs3)

o Sample of Ethyl nonafluorovalerate

Procedure:

o A small amount of the sample is dissolved in a deuterated solvent in an NMR tube.
e The appropriate NMR spectra (*H, 13C, 1°F) are acquired.

e The chemical shifts, integration, and coupling patterns in the spectra are analyzed to confirm
the presence of the ethyl group and the nonafluorobutyl chain, and their connectivity to the
ester functional group.

Structure-Property Relationship

The physical properties of Ethyl nonafluorovalerate are significantly influenced by its highly
fluorinated structure.
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Structure-Property Relationship of Ethyl Nonafluorovalerate

Chemical Structure

( )

/ | \
Ester Group
(-CO0-)
<~
High mass of Fluorine ﬁ)w polarizability of C-F bonds \Weak intermolecular forces FIuorophiIicity/ Lipophobicity

Physical Proper%s

. } [ ] Low Solubility in
High Density Low Refractive Index [Relatlvely Low Boiling PomD Gon e —— Solvents]

Click to download full resolution via product page

Caption: Relationship between the structural components of Ethyl nonafluorovalerate and its
key physical properties.

The perfluorinated chain leads to weak intermolecular van der Waals forces, resulting in a
relatively low boiling point for its molecular weight. The high mass of the nine fluorine atoms
contributes significantly to its high density. The low polarizability of the C-F bonds results in a
low refractive index. The "fluorous” nature of the CaFo group makes it poorly soluble in many
conventional organic solvents.

Safety and Handling

Ethyl nonafluorovalerate is a flammable liquid and vapor.[1][2][3][4] It is also reported to cause
skin and serious eye irritation.[2][3][4]
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GHS Hazard Statements:

e H226: Flammable liquid and vapor.[2][3][4]
e H315: Causes skin irritation.[2][3][4]

» H319: Causes serious eye irritation.[2][3][4]
Precautionary Statements:

e P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[1][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[1]

It is essential to handle this compound in a well-ventilated area, using appropriate personal
protective equipment (PPE), and to take precautions against static discharge.[1][4] Store in a
cool, well-ventilated place.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of Ethyl
Nonafluorovalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332108#physical-properties-of-ethyl-
nonafluorovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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